Cas no 82158-47-2 ((4-Chlorophenyl)(6-methoxybenzofuran-2-yl)methanone)

• Product Name: (4-Chlorophenyl)(6-methoxybenzofuran-2-yl)methanone
• CAS No: 82158-47-2
• MF: C₁₆H₁₁ClO₃
• MW: 286.709743738174
• CID: 1089882
• PubChem ID: 2797595
• Update Time: 2025-09-21

(4-Chlorophenyl)(6-methoxybenzofuran-2-yl)methanone Chemical and Physical Properties

Names and Identifiers

• (4-Chlorophenyl)(6-methoxybenzofuran-2-yl)methanone
• (4-chlorophenyl)-(6-methoxy-1-benzofuran-2-yl)methanone
• DTXSID90383930
• ZINC00150566
• Oprea1_694378
• (4-CHLORO-PHENYL)-(6-METHOXY-BENZOFURAN-2-YL)-METHANONE
• SCHEMBL11110472
• 82158-47-2
• 2-(4-CHLOROBENZOYL)-6-METHOXY-1-BENZOFURAN
• AKOS009283394
• CCG-234020

• Inchi： 1S/C16H11ClO3/c1-19-13-7-4-11-8-15(20-14(11)9-13)16(18)10-2-5-12(17)6-3-10/h2-9H,1H3
• InChI Key： XAAOXSQUIIBGNV-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C(C1=CC2C=CC(=CC=2O1)OC)=O

Computed Properties

• Exact Mass: 286.0396719g/mol
• Monoisotopic Mass: 286.0396719g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 352
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 39.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on (4-Chlorophenyl)(6-methoxybenzofuran-2-yl)methanone

Introduction to (4-Chlorophenyl)(6-methoxybenzofuran-2-yl)methanone and Its Applications in Modern Chemical Biology

(4-Chlorophenyl(6-methoxybenzofuran-2-yl)methanone) is a compound with the CAS number 82158-47-2, which has garnered significant attention in the field of chemical biology due to its unique structural properties and potential applications in drug discovery and molecular research. This compound, characterized by its benzofuran core and functional groups, represents a fascinating subject of study for scientists exploring novel pharmacophores and bioactive molecules.

The structural motif of (4-Chlorophenyl)(6-methoxybenzofuran-2-yl)methanone consists of a benzofuran ring system linked to a carbonyl group, with substituents at the 4-position of the phenyl ring and the 6-position of the benzofuran ring. The presence of both chloro and methoxy groups introduces specific electronic and steric properties that can influence its interactions with biological targets. This combination of features makes it a valuable scaffold for designing molecules with tailored biological activities.

In recent years, there has been growing interest in exploring the therapeutic potential of benzofuran derivatives. These compounds have shown promise in various preclinical studies as scaffolds for developing drugs targeting a wide range of diseases, including cancer, inflammation, and neurodegenerative disorders. The benzofuran core is known for its ability to interact with multiple biological pathways, making it a versatile platform for medicinal chemistry innovation.

One of the most compelling aspects of (4-Chlorophenyl)(6-methoxybenzofuran-2-yl)methanone is its potential as an intermediate in the synthesis of more complex bioactive molecules. Researchers have leveraged this compound to develop novel inhibitors and modulators of key enzymes and receptors involved in disease pathways. For instance, studies have demonstrated its utility in generating derivatives that exhibit inhibitory effects on enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are implicated in pain and inflammation.

The methoxy group at the 6-position of the benzofuran ring plays a crucial role in modulating the electronic properties of the molecule, influencing its binding affinity and selectivity. This feature has been exploited to fine-tune the pharmacological profile of derived compounds, enhancing their efficacy while minimizing off-target effects. The chloro substituent at the 4-position of the phenyl ring further contributes to the molecule's reactivity, enabling further functionalization through various chemical transformations.

Recent advancements in computational chemistry have also facilitated the design and optimization of derivatives based on (4-Chlorophenyl)(6-methoxybenzofuran-2-yl)methanone. Molecular modeling studies have provided insights into how structural modifications can impact biological activity, guiding researchers in the development of more potent and selective agents. These computational approaches have been particularly valuable in identifying lead compounds for further experimental validation.

In addition to its applications in drug discovery, (4-Chlorophenyl)(6-methoxybenzofuran-2-yl)methanone has found utility in biochemical research as a tool compound for studying enzyme mechanisms and interactions. Its well-defined structure allows researchers to probe specific binding interactions at the molecular level, providing valuable insights into drug-receptor dynamics. Such studies are crucial for understanding how drugs exert their effects and for developing strategies to improve their therapeutic outcomes.

The synthesis of (4-Chlorophenyl)(6-methoxybenzofuran-2-yl)methanone involves multi-step organic reactions that highlight its synthetic versatility. The process typically begins with the condensation of appropriate precursors under controlled conditions, followed by functional group transformations to introduce the desired substituents. The synthesis underscores the importance of precise reaction conditions and purification techniques to ensure high yields and purity.

The compound's stability under various storage conditions has also been a subject of investigation. Studies have shown that (4-Chlorophenyl)(6-methoxybenzofuran-2-yl)methanone can be stored effectively at room temperature or under refrigeration without significant degradation, making it a practical choice for laboratory use. However, precautions must be taken to prevent exposure to moisture and light, which can affect its chemical integrity.

Future research directions for (4-Chlorophenyl)(6-methoxybenzofuran-2-yl)methanone include exploring its potential as a building block for developing new classes of therapeutics. By incorporating additional functional groups or exploring different substitution patterns, scientists can generate libraries of derivatives with diverse biological activities. These efforts are likely to yield novel compounds with applications across multiple therapeutic areas.

In conclusion, (4-Chlorophenyl)(6-methoxybenzofuran-2-yl)methanone is a versatile compound with significant potential in chemical biology and drug discovery. Its unique structural features, combined with its synthetic accessibility, make it an attractive scaffold for developing innovative therapeutics. As research continues to uncover new applications for this compound, it is poised to play an increasingly important role in advancing our understanding of disease mechanisms and developing effective treatments.